Cas no 86580-33-8 (8-Benzyl-8-azabicyclo[3.2.1]octan-2-one)

• Product Name: 8-Benzyl-8-azabicyclo[3.2.1]octan-2-one
• CAS No: 86580-33-8
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• MDL: MFCD28400795
• CID: 2093219
• PubChem ID: 18461084
• Update Time: 2024-10-26

8-Benzyl-8-azabicyclo[3.2.1]octan-2-one Chemical and Physical Properties

Names and Identifiers

• 8-Benzyl-8-azabicyclo[3.2.1]octan-2-one
• 8-(Phenylmethyl)-8-azabicyclo[3.2.1]octan-2-one (ACI)
• 8-Azabicyclo[3.2.1]octan-2-one, 8-(phenylmethyl)-, (±)- (ZCI)
• AS-30240
• SB40627
• SCHEMBL6949097
• 86580-33-8
• GWVYHAOGBUOWIL-UHFFFAOYSA-N
• CS-0049971
• (+/-)-8-benzyl-8-aza-bicyclo[3.2.1]octan-2-one
• AKOS022925672

• MDL： MFCD28400795
• Inchi： 1S/C14H17NO/c16-14-9-7-12-6-8-13(14)15(12)10-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2
• InChI Key： GWVYHAOGBUOWIL-UHFFFAOYSA-N
• SMILES： O=C1C2CCC(N2CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines